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A Comprehensive Overview for Researchers and
Drug Development Professionals
Introduction: MAP4343, also known as 3β-Methoxypregnenolone, is a synthetic neuroactive

steroid derived from pregnenolone.[1] It has emerged as a promising therapeutic candidate for

depressive disorders due to its novel mechanism of action that differs from conventional

antidepressants.[2][3] This technical guide provides a detailed examination of the structure,

chemical properties, and biological activity of MAP4343, with a focus on its mechanism of

action, preclinical efficacy, and the experimental methodologies used to characterize it.

Chemical Structure and Properties
MAP4343 is the 3β-methyl ether derivative of pregnenolone.[1] This structural modification

prevents its conversion into hormonally active metabolites, a significant advantage for a neuro-

focused therapeutic.[4]
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Property Value Reference

IUPAC Name

(3S,8S,9S,10R,13S,14S,17S)-

3-Methoxy-10,13-dimethyl-

1,2,3,4,7,8,9,11,12,14,15,16,1

7-dodecahydro-1H-

cyclopenta[a]phenanthren-17-

yl)ethan-1-one

[1]

Synonyms
3β-Methoxypregnenolone,

Pregnenolone 3-methyl ether
[1]

Chemical Formula C₂₂H₃₄O₂ [1]

Molar Mass 330.51 g/mol [1]

CAS Number 511-26-2 [1]

Mechanism of Action: A Novel Approach to
Neurotherapeutics
The primary mechanism of action of MAP4343 involves its interaction with the neuronal

cytoskeleton, specifically through its binding to Microtubule-Associated Protein 2 (MAP2).[1][2]

[3] This interaction initiates a cascade of events that ultimately leads to the stabilization and

enhanced dynamics of microtubules, which are crucial for neuronal structure and function.[2]

Signaling Pathway
The proposed signaling pathway for MAP4343 is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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